Cas no 2034383-98-5 (3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• CAS No: 2034383-98-5
• MF: C₁₇H₁₇N₃O₅
• MW: 343.333984136581
• CID: 5550526
• PubChem ID: 91814994
• Update Time: 2025-06-13

3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F6474-0809
• 3-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• AKOS025317282
• 2034383-98-5

• Inchi： 1S/C17H17N3O5/c1-24-12-3-2-10-6-14(18-13(10)7-12)16(22)19-5-4-11(8-19)20-15(21)9-25-17(20)23/h2-3,6-7,11,18H,4-5,8-9H2,1H3
• InChI Key： YABGFZRKLACFRW-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CN(C(C2=CC3C=CC(=CC=3N2)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 343.11682065g/mol
• Monoisotopic Mass: 343.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione (CAS No. 2034383-98-5)

3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034383-98-5, represents a promising scaffold for the development of novel therapeutic agents. Its molecular architecture, featuring a combination of an indole moiety, a pyrrolidine ring, and an oxazolidine core, positions it as a versatile building block for drug discovery initiatives.

The significance of this compound lies in its potential applications across multiple therapeutic domains. The presence of the 6-methoxy-1H-indole group introduces a hydrophobicity and electronic characteristics that can modulate binding interactions with biological targets. Meanwhile, the pyrrolidin-3-yl substituent enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration. The oxazolidine ring, known for its stability and ability to form hydrogen bonds, further contributes to the compound's potential as a pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, oxazolidine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione makes it a particularly interesting candidate for investigating its interaction with enzymes and receptors involved in disease pathways.

In the realm of academic research, this compound has been explored in several preclinical studies aimed at identifying novel bioactive molecules. Its structural features suggest potential utility in targeting enzymes such as kinases and proteases, which are often implicated in various diseases including cancer and inflammatory disorders. The 6-methoxy-1H-indole moiety, in particular, has been shown to exhibit inhibitory activity against certain enzymes by modulating their active sites.

The synthesis of 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its complexity as a chemical entity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione with potential biological targets. These studies have revealed that the compound can effectively interact with proteins through hydrogen bonding networks and hydrophobic interactions. Such insights are crucial for designing derivatives with enhanced binding affinity and selectivity.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining whether a lead compound can progress to clinical trials. Preliminary data suggest that 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione exhibits favorable solubility profiles and moderate metabolic stability, which are positive indicators for further development.

One of the most exciting aspects of this compound is its potential in combination therapy strategies. By leveraging its structural diversity, researchers are exploring ways to develop synergistic drug regimens that can overcome resistance mechanisms observed in chronic diseases. The ability of 6-methoxy-1H-indole derivatives to modulate multiple signaling pathways makes them ideal candidates for such multi-target approaches.

The role of computational tools in accelerating drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has been used to identify promising analogs of 3-(1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl)oxazolidine-2,4-dione, enabling rapid assessment of their biological activity. These computational methods complement traditional experimental approaches by providing rapid insights into molecular interactions and potential drug-like properties.

In conclusion,3-(1-(6-methoxy-1H-indole)-2-carbonyl)pyrrolidin ialysis is a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, 2034383 98 5 will undoubtedly play a significant role in shaping future drug development efforts.